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Compound of Interest

Compound Name: Ethyl tridecanoate

Cat. No.: B15547349

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and solvent
compatibility of Ethyl Tridecanoate. The information is curated for professionals in research,
scientific, and drug development fields, with a focus on presenting clear, quantitative data and
detailed experimental methodologies.

Ethyl tridecanoate, a fatty acid ester, is recognized for its hydrophobic nature, stemming from
its long carbon chain. This characteristic dictates its solubility profile, making it a versatile
compound in various applications, including its use as a biochemical reagent.[1][2][3]

Quantitative Solubility Data

The solubility of Ethyl Tridecanoate has been determined in various solvent systems. The
following tables summarize the available quantitative data to facilitate easy comparison.
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Solvent System Temperature (°C) Solubility Citation
0.116 mg/L
Water 25 ] [4]
(estimated)
Dimethyl Sulfoxide N 50 mg/mL (requires
Not Specified o [3]
(DMSO) ultrasonic agitation)

10% DMSO, 40%
PEG300, 5% Tween- Not Specified =5 mg/mL [3]
80, 45% Saline

10% DMSO, 90%

Not Specified >5 mg/mL 3
Corn Ol P g =]

Physicochemical Properties

A summary of key physicochemical properties of Ethyl Tridecanoate is provided below.

Property Value Citation
Molecular Formula C15H3002 [4]
Molecular Weight 242.40 g/mol [3]
Appearance Colorless to pale yellow liquid [11[3]
Density 0.853 g/mL at 25 °C [5]
Boiling Point 293.1°C at 760 mmHg [5]
Refractive Index 1.434 at 20°C [6]

Solvent Compatibility Overview

Ethyl tridecanoate's long hydrocarbon chain renders it soluble in organic solvents while
having limited solubility in water.[1][4][7] It is described as being soluble in alcohol.[4] The
miscibility of ethyl tridecanoate generally follows the principle of "like dissolves like," where it
is more soluble in nonpolar organic solvents and less soluble in polar solvents. The following
diagram illustrates the logical relationship of its compatibility with different solvent classes.
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Solvent Classes

Ethyl Tridecanoate Solubility Agueous Solutions
(e.g., Water, Saline)
Low Compatibility

(Insoluble/Sparingly Soluble)

Polar Protic Solvents

Moderate Compatibility (e.g., Ethanol, Methanol)

(Co-solvent Systems)

High Compatibilit >
> . (Solul’))le) . Polar Aprotic Solvents
(e.g., DMSO, Acetone)

Ethyl Tridecanoate

Nonpolar Organic Solvents
(e.g., Hexane, Toluene)

Click to download full resolution via product page
Caption: Logical flow of Ethyl Tridecanoate's solvent compatibility.

Experimental Protocols

Detailed methodologies for the preparation of Ethyl Tridecanoate solutions, particularly for in
vitro and in vivo studies, are crucial for reproducibility.

Protocol 1: In Vitro Formulation

This protocol is designed for preparing a stock solution for in vitro assays.

Objective: To achieve a clear solution of Ethyl Tridecanoate at a concentration of at least 5
mg/mL.

Materials:
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o Ethyl Tridecanoate

o Dimethyl Sulfoxide (DMSO)
e PEG300

e Tween-80

» Saline solution

Procedure:

e To prepare a 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline solution, add the
solvents sequentially.

o Ensure each solvent is fully incorporated before adding the next.
e The resulting mixture should be a clear solution with a solubility of =5 mg/mL.[3]

« If precipitation or phase separation is observed, gentle heating and/or sonication can be
employed to aid in dissolution.[3] For hygroscopic DMSQO, it is recommended to use a newly
opened container to ensure maximal solubility.[3]

Protocol 2: In Vivo Formulation

This protocol details the preparation of a solution suitable for in vivo studies.

Objective: To formulate a solution of Ethyl Tridecanoate at a concentration of at least 5 mg/mL
for administration.

Materials:

o Ethyl Tridecanoate

e Dimethyl Sulfoxide (DMSO)
e Corn Qil

Procedure:
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e Prepare a solution with 10% DMSO and 90% Corn Oil.
e The solvents should be added one by one, ensuring thorough mixing.

e This method yields a clear solution with a solubility of =5 mg/mL.[3]

General Solubility Determination Protocol

A general method for determining the solubility of a compound through visual observation is
outlined below. This can be adapted for Ethyl Tridecanoate in various organic solvents.

Objective: To determine the approximate solubility of a compound in a given solvent at room
temperature.

Materials:
e Compound of interest (e.g., Ethyl Tridecanoate)
e Solvent of interest (e.g., ethanol, acetone)

e Stock solution of the compound in a highly soluble solvent (e.g., acetone or isopropanol) at a
known concentration (e.g., 20,000 pg/mL).

Procedure:

o High-Level Solubility Range: To a fixed volume of the stock solution (e.g., 0.5 mL), add
sequential volumes of the solvent of interest (e.g., in 5 mL increments) until all solid material
is visually dissolved.

o Low-Level Solubility Range: To a fixed volume of the solvent of interest (e.g., 10 mL), add
sequential small volumes of the stock solution (e.g., in 1 pL to 100 pL increments) until the
first sign of persistent cloudiness or crystal formation is observed.

This technical guide provides a foundational understanding of the solubility and solvent
compatibility of Ethyl Tridecanoate. For specific applications, it is recommended to perform
solubility testing to confirm these properties under the exact experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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